Cas no 2138373-83-6 (1-(butane-1-sulfonyl)-3-fluoroazetidin-3-ylmethanamine)

• Product Name: 1-(butane-1-sulfonyl)-3-fluoroazetidin-3-ylmethanamine
• CAS No: 2138373-83-6
• MF: C₈H₁₇FN₂O₂S
• MW: 224.296184301376
• CID: 5611126
• PubChem ID: 165476175
• Update Time: 2025-10-31

1-(butane-1-sulfonyl)-3-fluoroazetidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(butane-1-sulfonyl)-3-fluoroazetidin-3-yl]methanamine
• EN300-843357
• 2138373-83-6
• 1-(butane-1-sulfonyl)-3-fluoroazetidin-3-ylmethanamine

• Inchi： 1S/C8H17FN2O2S/c1-2-3-4-14(12,13)11-6-8(9,5-10)7-11/h2-7,10H2,1H3
• InChI Key： GTKQVMFKMLIVCL-UHFFFAOYSA-N
• SMILES： S(CCCC)(N1CC(CN)(C1)F)(=O)=O

Computed Properties

• Exact Mass: 224.09947712g/mol
• Monoisotopic Mass: 224.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(butane-1-sulfonyl)-3-fluoroazetidin-3-ylmethanamine

Introduction to 1-(butane-1-sulfonyl)-3-fluoroazetidin-3-ylmethanamine (CAS No. 2138373-83-6)

The compound 1-(butane-1-sulfonyl)-3-fluoroazetidin-3-ylmethanamine, identified by the CAS registry number CAS No. 2138373-83-6, is a chemically synthesized molecule with a complex structure that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a sulfonyl group and a fluoro substituent adds unique electronic and steric properties to the molecule, making it a subject of interest for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The azetidine ring system is known for its stability and versatility, allowing for modifications that can enhance bioavailability and target specificity. The sulfonyl group, derived from butane, contributes to the molecule's hydrophilicity, which is crucial for its interaction with biological systems. Additionally, the fluoro substituent introduces electron-withdrawing effects, potentially influencing the compound's reactivity and binding affinity.

One of the most promising applications of 1-(butane-1-sulfonyl)-3-fluoroazetidin-3-ylmethanamine lies in its potential as a lead compound for anti-cancer drug development. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, studies have shown that this compound can selectively target protein kinases, which are often overexpressed in malignant tumors. This selectivity reduces off-target effects, making it a more viable option compared to traditional chemotherapeutic agents.

In addition to its therapeutic potential, this compound has also been investigated for its role in enzyme inhibition assays. The azetidine ring's rigid structure provides an ideal scaffold for designing inhibitors of various enzymes, including proteases and kinases. The integration of the sulfonyl group enhances the molecule's ability to form hydrogen bonds with enzyme active sites, thereby improving its inhibitory potency.

The synthesis of 1-(butane-1-sulfonyl)-3-fluoroazetidin-3-ylmethanamine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the azetidine ring through cyclization reactions and subsequent functionalization with the sulfonyl and fluoro groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. This characteristic is particularly important for ensuring the sustainability of pharmaceutical compounds and reducing their environmental footprint.

In conclusion, 1-(butane-1-sulfonyl)-3-fluoroazetidin-3-ylmethanamine (CAS No. 2138373-83) represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and promising biological activities position it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents with enhanced efficacy and safety profiles.